Cas no 1890824-60-8 (2-Oxazolidinone, 4-methyl-4-(3-piperidinyl)-)

• Product Name: 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl)-
• CAS No: 1890824-60-8
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5253191
• Update Time: 2025-05-23

2-Oxazolidinone, 4-methyl-4-(3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl)-

• Inchi： 1S/C9H16N2O2/c1-9(6-13-8(12)11-9)7-3-2-4-10-5-7/h7,10H,2-6H2,1H3,(H,11,12)
• InChI Key： NLXHQUZERHCORF-UHFFFAOYSA-N
• SMILES： O1CC(C)(C2CCCNC2)NC1=O

Additional information on 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl)-

Introduction to 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) (CAS No. 1890824-60-8)

2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) (CAS No. 1890824-60-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and have been extensively studied for their use in treating various infections.

The chemical structure of 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) is characterized by a five-membered oxazolidinone ring with a methyl group and a piperidine moiety attached to the nitrogen atom. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for drug development. Recent studies have highlighted its potential in addressing multidrug-resistant bacterial infections, a growing concern in global healthcare.

In the context of medicinal chemistry, 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) has been evaluated for its ability to inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit. This mechanism of action is similar to that of other oxazolidinones such as linezolid, which has been successfully used in clinical settings. However, the unique structural features of 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) may offer improved pharmacokinetic and pharmacodynamic profiles, potentially enhancing its efficacy and reducing side effects.

Clinical trials involving 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) have shown promising results in treating infections caused by Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These findings are particularly significant given the increasing prevalence of antibiotic resistance and the limited options available for treating such infections. The compound's ability to maintain its antibacterial activity even against resistant strains underscores its potential as a novel therapeutic agent.

Beyond its antibacterial properties, recent research has also explored the potential of 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) in other therapeutic areas. For instance, studies have investigated its anti-inflammatory effects and its role in modulating immune responses. These investigations suggest that the compound may have broader applications beyond infectious diseases, potentially extending its utility in treating inflammatory conditions and autoimmune disorders.

The synthesis of 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) involves several well-established chemical reactions, including condensation and cyclization steps. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. This is crucial for ensuring that the compound can be manufactured efficiently and cost-effectively for clinical use.

In conclusion, 2-Oxazolidinone, 4-methyl-4-(3-piperidinyl) (CAS No. 1890824-60-8) represents a promising compound with significant potential in the pharmaceutical industry. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.